3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine

• IUPAC Name: 3-chloro-1-[(3,4-dichlorophenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H8Cl3N3/c11-7-2-1-6(3-8(7)12)4-16-5-9(14)10(13)15-16/h1-3,5H,4,14H2
• InChI Key: SZKUUACWEUVAAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=C(C(=N2)Cl)N)Cl)Cl
• Molecular Formula: C10H8Cl3N3
• Molecular Weight: 276.5 g/mol

Description

3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine is a heterocyclic compound that contains a pyrazole ring substituted with a 3,4-dichlorobenzyl group and a chlorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine typically involves the reaction of 3,4-dichlorobenzyl chloride with 3-chloro-1H-pyrazol-4-amine. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dimethylformamide or dichloromethane. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the benzyl and pyrazole rings can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Conditions typically involve the use of a base and an organic solvent.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide can be used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazole derivatives, while oxidation and reduction reactions can lead to the formation of different oxidized or reduced species.

Scientific Research Applications

3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its anti-inflammatory and anticancer properties.

Materials Science: The compound is explored for its use in the synthesis of novel materials with unique electronic and optical properties.

Biological Studies: It is used as a probe in biological studies to understand its interactions with various biomolecules and its effects on cellular processes.

Mechanism of Action

The mechanism of action of 3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. For instance, in medicinal chemistry, it may inhibit certain enzymes or receptors, leading to its therapeutic effects. The exact molecular pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-1-(3,4-dichlorobenzyl)-4-methyl-2(1H)-quinolinone
• 3-chloro-1-(3,4-dichlorobenzyl)-4-methyl-2(1H)-quinolinone

Uniqueness

3-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-4-amine is unique due to its specific substitution pattern on the pyrazole ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and selectivity in chemical reactions, as well as unique biological activities.